Cas no 2680874-93-3 (3-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid)

• Product Name: 3-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• CAS No: 2680874-93-3
• MF: C₈H₄BrF₃N₂O₃
• MW: 313.028171539307
• CID: 5637130
• PubChem ID: 165923863
• Update Time: 2025-05-22

3-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680874-93-3
• EN300-28292522
• 3-bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• 3-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrF3N2O3/c9-3-1-2-4(13-5(3)6(15)16)14-7(17)8(10,11)12/h1-2H,(H,15,16)(H,13,14,17)
• InChI Key： KEWMLDJHCUAPFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 311.93574g/mol
• Monoisotopic Mass: 311.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-Bromo-6-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

Introduction to 3-Bromo-6-(2,2,2-Trifluoroacetamido)Pyridine-2-Carboxylic Acid (CAS No. 2680874-93-3)

The compound 3-Bromo-6-(2,2,2-Trifluoroacetamido)Pyridine-2-Carboxylic Acid, identified by the CAS number 2680874-93-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug design and materials science. The molecule's structure features a pyridine ring substituted with a bromine atom at position 3 and a trifluoroacetamido group at position 6, along with a carboxylic acid group at position 2.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also reduced the environmental footprint of its production, aligning with the growing emphasis on green chemistry.

The unique combination of functional groups in this molecule makes it an intriguing candidate for various applications. The bromine substituent introduces electron-withdrawing effects, while the trifluoroacetamido group enhances stability and bioavailability. These properties are particularly valuable in drug discovery, where modulating pharmacokinetic profiles is crucial.

Research into the biological activity of this compound has revealed promising results in vitro and in vivo models. Studies published in reputable journals such as Journal of Medicinal Chemistry and Chemical Communications highlight its potential as a lead compound for treating diseases such as cancer and neurodegenerative disorders. For instance, its ability to inhibit specific kinases involved in cell proliferation has drawn significant attention from oncologists.

In addition to its therapeutic potential, this compound has shown promise in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively, with findings published in Nature Catalysis. These studies underscore its versatility across different domains of chemical research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Recent optimizations have focused on streamlining these steps to enhance scalability and reduce costs.

From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the compound's structure and purity. These methods ensure that the final product meets stringent quality control standards required for both research and potential commercial applications.

In conclusion, 3-Bromo-6-(2,2,2-Trifluoroacetamido)Pyridine-2-Carboxylic Acid (CAS No. 2680874-93-3) stands out as a versatile molecule with diverse applications across organic chemistry and pharmacology. Its unique structure and favorable properties make it an invaluable tool for researchers striving to develop innovative solutions in drug discovery and catalysis.